Cas no 3943-91-7 (Ethyl 2, 5-Dihydroxybenzoate)

Ethyl 2, 5-Dihydroxybenzoate Properties

Names and Identifiers

• Benzoic acid,2,5-dihydroxy-, ethyl ester
• Ethyl 2,5-dihydroxybenzoate
• 2,5-Dihydroxybenzoic acid ethyl ester
• F87452
• 3943-91-7
• NS00030577
• LYS94A6JYL
• SCHEMBL39259
• ETHYL 2 5-DIHYDROXYBENZOATE 97
• Ethylgentisate
• EINECS 223-530-6
• Benzoic acid, 2,5-dihydroxy-, ethyl ester
• BDBM50428374
• CHEMBL2333584
• Ethyl 2,5-dihydroxybenzoate, 97%
• mono ethoxycarbonyl hydroquinone
• Ethyl2,5-dihydroxybenzoate
• Gentisic acid, ethyl ester
• AKOS022641002
• DTXSID90192600
• 2,5-dihydroxybenzoic acid, ethyl ester
• ethyl gentisate
• Ethyl 2,5-dihydroxybenzoate #
• +Expand

• MDL： MFCD02114094
• InChIKey： GCUPAENRSCPHBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O4/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,10-11H,2H2,1H3
• SMILES： CCOC(C1C=C(O)C=CC=1O)=O

Computed Properties

• Exact Mass: 182.0579
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.05790880g/mol
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76
• Melting Point: 77-81 °C (lit.)
• Color/Form: solid
• Solubility: Not determined